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Compound of Interest

Compound Name: DL-Cystathionine dihydrochloride

Cat. No.: B10861756

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. A critical aspect of this is the correct disposal of chemical waste.
This guide provides essential, step-by-step procedures for the proper disposal of DL-
Cystathionine dihydrochloride, ensuring the safety of personnel and compliance with
regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle DL-Cystathionine
dihydrochloride with appropriate care. Based on available safety data, this compound is
intended for research use only. While specific hazard information for DL-Cystathionine
dihydrochloride is not detailed in readily available public information, it is best practice to treat
it as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this
compound, including:

o Safety glasses or goggles
e Gloves

e Laboratory coat

Step-by-Step Disposal Protocol
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The proper disposal of DL-Cystathionine dihydrochloride should be conducted in
accordance with federal, state, and local environmental regulations. The following protocol
outlines the recommended steps for its safe disposal:

o Consult the Safety Data Sheet (SDS): The most critical step is to obtain and thoroughly
review the Safety Data Sheet (SDS) for DL-Cystathionine dihydrochloride provided by the
manufacturer. This document contains specific information regarding the chemical's hazards,
handling, and disposal.

e Waste Characterization: DL-Cystathionine dihydrochloride should be treated as a
chemical waste. Do not dispose of it down the drain or in the regular trash unless explicitly
permitted by your institution's environmental health and safety (EHS) office and local
regulations.

o Containerization:
o Use a designated, compatible, and properly labeled hazardous waste container.

o The container must be in good condition, with a secure, tight-fitting lid to prevent leaks or
spills.

o The label should clearly identify the contents as "Hazardous Waste" and include the full
chemical name: "DL-Cystathionine dihydrochloride."

e Segregation: Store the waste container in a designated satellite accumulation area,
segregated from incompatible materials.

» Arrange for Professional Disposal: Contact your institution's EHS department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
chemical waste. Adhere to all institutional procedures for waste manifest and pickup
requests.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information pertinent to
the handling of DL-Cystathionine dihydrochloride.
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Parameter Value Source

Cayman Chemical Safety Data
Molecular Formula C7H14aN204S - 2HCI

Sheet
] Cayman Chemical Safety Data
Molecular Weight 295.2 g/mol
Sheet
] Cayman Chemical Safety Data
Form A solid

Sheet

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of DL-
Cystathionine dihydrochloride.
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DL-Cystathionine Dihydrochloride Disposal Workflow

Start: Have DL-Cystathionine
dihydrochloride for disposal

:

Consult Safety Data Sheet (SDS)

Assess Hazards and
Regulatory Requirements

Is it considered
hazardous waste?

Collect in a labeled,
compatible hazardous
waste container

Follow institutional guidelines
for non-hazardous waste

Contact Environmental Health
& Safety (EHS) for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for DL-Cystathionine dihydrochloride.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of DL-Cystathionine dihydrochloride, contributing to a secure research

environment.

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of DL-
Cystathionine Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861756#dl-cystathionine-dihydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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